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Compound of Interest

Compound Name: 3-Chloro-2-hydroxypropanamide

CAS No.: 85344-60-1

Cat. No.: B1629190 Get Quote

An In-Depth Technical Guide to 3-Chloro-2-hydroxypropanamide: Structure, Properties, and

Synthetic Relevance

Introduction
3-Chloro-2-hydroxypropanamide is a functionalized small molecule of significant interest to

researchers and scientists in the fields of organic synthesis and drug development. Its

structure, incorporating a reactive chlorine atom, a hydroxyl group, and an amide, makes it a

versatile building block for the synthesis of more complex molecules. The presence of a

chlorine atom, in particular, can be leveraged to introduce a variety of other functional groups, a

common strategy in the development of new pharmaceutical agents. The introduction of

chlorine into a molecule can modify its biological profile, sometimes leading to enhanced

lipophilicity, potency, and favorable pharmacokinetic properties[1][2]. This guide provides a

comprehensive overview of the chemical structure, properties, and potential applications of 3-
Chloro-2-hydroxypropanamide, with a focus on its relevance to the scientific research and

drug development community.

Chemical Structure and Physicochemical Properties
The chemical structure of 3-Chloro-2-hydroxypropanamide consists of a three-carbon

propanamide backbone. A chlorine atom is attached to the third carbon, and a hydroxyl group

is attached to the second carbon. The presence of a chiral center at the second carbon means
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that this compound can exist as two enantiomers, (2R)-2-chloro-3-hydroxypropanamide and

(2S)-2-chloro-3-hydroxypropanamide[3].

Structural Diagram
Caption: Chemical structure of 3-Chloro-2-hydroxypropanamide.

Physicochemical Properties
While extensive experimental data for 3-Chloro-2-hydroxypropanamide is not readily

available in public literature, its properties can be estimated based on its structure and

comparison with similar molecules.

Property Value Source

Molecular Formula C₃H₆ClNO₂ PubChem[3]

Molecular Weight 123.54 g/mol PubChem[3]

IUPAC Name
(2R)-2-chloro-3-

hydroxypropanamide
PubChem[3]

Melting Point Data not available

Boiling Point Data not available

Solubility

Expected to be soluble in

water and polar organic

solvents

Inferred

pKa Data not available

Synthesis and Reactivity
Potential Synthetic Routes
While a specific, detailed synthesis protocol for 3-Chloro-2-hydroxypropanamide is not

widely published, a plausible synthetic route can be conceptualized based on established

organic chemistry principles. A common approach would involve the use of a starting material

that already contains some of the desired functional groups. For instance, a synthetic pathway

could potentially begin with a derivative of glyceraldehyde or a similar three-carbon molecule.
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A related compound, 3-chloro-2-hydroxypropyltrimethylammonium chloride, is synthesized from

trimethylamine and allyl chloride, followed by a reaction with chlorine in water[4]. Another

related synthesis is that of 3-chloro-2-hydroxypropanesulfonate, which can be prepared

through the reaction of epichlorohydrin with sodium bisulfite[5]. These examples suggest that

epichlorohydrin could be a key precursor for the synthesis of 3-Chloro-2-
hydroxypropanamide as well.

Reactivity Profile
The reactivity of 3-Chloro-2-hydroxypropanamide is dictated by its functional groups:

Alkyl Chloride: The primary chloride is a good leaving group, making it susceptible to

nucleophilic substitution reactions. This allows for the introduction of a wide range of

functional groups at the C-3 position.

Hydroxyl Group: The secondary alcohol can undergo oxidation to a ketone or can be

involved in esterification or etherification reactions.

Amide Group: The amide functionality is relatively stable but can be hydrolyzed under acidic

or basic conditions.

Analytical Characterization
The characterization of 3-Chloro-2-hydroxypropanamide would rely on standard analytical

techniques to confirm its structure and assess its purity.

Spectroscopic Methods
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR would show distinct signals for the protons on the three-carbon backbone, with

chemical shifts and splitting patterns influenced by the adjacent functional groups.

¹³C NMR would provide signals for the three carbon atoms, with their chemical shifts

indicating their chemical environment (e.g., the carbon bonded to chlorine would be

downfield).
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Infrared (IR) Spectroscopy: The IR spectrum would be expected to show characteristic

absorption bands for the O-H stretch of the alcohol, the N-H stretch of the amide, and the

C=O stretch of the amide.

Mass Spectrometry (MS): Mass spectrometry would be used to determine the molecular

weight of the compound and to analyze its fragmentation pattern, which can provide further

structural information. For related compounds like 3-chloro-1,2-propanediol, gas

chromatography-mass spectrometry (GC-MS) is a common analytical method[6][7].

Chromatographic Methods
High-Performance Liquid Chromatography (HPLC): HPLC would be a suitable method for

assessing the purity of 3-Chloro-2-hydroxypropanamide and for monitoring reaction

progress during its synthesis. A reversed-phase C18 column with a polar mobile phase

would likely provide good separation[8].

Gas Chromatography (GC): Given its relatively low molecular weight, GC could also be used

for the analysis of this compound, potentially after derivatization to increase its volatility[6].

Applications in Research and Drug Development
The primary utility of 3-Chloro-2-hydroxypropanamide in a research and development setting

is likely as a versatile chemical intermediate. Its bifunctional nature (a hydroxyl group and a

reactive chloride) allows for sequential or orthogonal chemical modifications.

Role as a Synthetic Building Block
The chloro and hydroxyl groups provide handles for a variety of chemical transformations,

making it a valuable precursor for the synthesis of more complex molecules, including

pharmaceutical intermediates and other fine chemicals. For example, the related compound 2-

Amino-3-chloro-N-hydroxy-propanamide is an intermediate in the preparation of the antibiotic

Cycloserine[9]. This suggests that 3-Chloro-2-hydroxypropanamide could similarly serve as

a starting material for various bioactive compounds.

Potential in Medicinal Chemistry
The incorporation of a chlorine atom into a drug candidate can significantly alter its

pharmacological properties. Chlorine can act as a bioisosteric replacement for other functional

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.agriculturejournals.cz/pdfs/cjf/2004/05/03.pdf
https://pubmed.ncbi.nlm.nih.gov/9764216/
https://www.benchchem.com/product/b1629190?utm_src=pdf-body
https://www.internationaljournalssrg.org/IJAC/2020/Volume7-Issue3/IJAC-V7I3P111.pdf
https://www.agriculturejournals.cz/pdfs/cjf/2004/05/03.pdf
https://www.benchchem.com/product/b1629190?utm_src=pdf-body
https://www.scbt.com/p/2-amino-3-chloro-n-hydroxy-propanamide-120854-55-9
https://www.benchchem.com/product/b1629190?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


groups and can improve a drug's lipophilicity, potency, and pharmacokinetic profile[1]. There

are over 250 FDA-approved drugs that contain chlorine, highlighting the importance of

chlorinated compounds in medicine[2]. While there is no direct evidence of 3-Chloro-2-
hydroxypropanamide itself being a drug, its structure makes it a candidate for derivatization in

the search for new therapeutic agents. For instance, 3-hydroxy-propanamidines have been

identified as a promising new class of antimalarial agents[10].

Biological Activity and Toxicology
Specific toxicological data for 3-Chloro-2-hydroxypropanamide is not readily available.

However, information on the closely related compound, 3-chloro-1,2-propanediol (3-MCPD),

can provide some insight into potential hazards.

Extrapolated Toxicological Profile
3-MCPD is a known food contaminant that is classified as "possibly carcinogenic to humans"

(Group 2B) by the International Agency for Research on Cancer (IARC)[11]. It has been shown

to have high acute oral and inhalation toxicity in animal studies[11]. Furthermore, it has been

associated with reproductive toxicity and can cause damage to the kidneys and testes with

repeated exposure[12][13].

Given the structural similarity, it is prudent to handle 3-Chloro-2-hydroxypropanamide with

care and to assume it may have similar toxic properties until specific data becomes available.

Safety and Handling
Given the potential for toxicity, strict safety protocols should be followed when handling 3-
Chloro-2-hydroxypropanamide.

Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, safety

goggles, and a lab coat.

Ventilation: Work in a well-ventilated area, preferably a fume hood, to avoid inhalation of any

dust or vapors.

Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty

of water.
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Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Conclusion
3-Chloro-2-hydroxypropanamide is a molecule with significant potential as a building block in

organic synthesis, particularly in the context of drug discovery and development. Its

combination of a reactive chlorine atom, a hydroxyl group, and an amide functional group

makes it a versatile intermediate for the creation of more complex and potentially bioactive

molecules. While specific experimental data on its properties and synthesis are limited in the

public domain, its structural similarity to other well-studied compounds allows for a reasoned

assessment of its likely characteristics and applications. As the demand for novel chemical

entities in the pharmaceutical industry continues to grow, the utility of such functionalized small

molecules is likely to increase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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